Cas no 89730-02-9 (Cycloheptanone, 2-(methylsulfonyl)-)

• Product Name: Cycloheptanone, 2-(methylsulfonyl)-
• CAS No: 89730-02-9
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 591227
• PubChem ID: 13128906
• Update Time: 2025-04-19

Cycloheptanone, 2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(methylsulfonyl)-
• 2-methylsulfonylcycloheptan-1-one
• DTXSID50520440
• SCHEMBL6999752
• 89730-02-9
• 2-(Methanesulfonyl)cycloheptan-1-one

• Inchi： 1S/C8H14O3S/c1-12(10,11)8-6-4-2-3-5-7(8)9/h8H,2-6H2,1H3
• InChI Key： NBAYXGPOMYVARY-UHFFFAOYSA-N
• SMILES： S(C)(C1C(CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones